Cas no 1219794-54-3 (N-Nitrosodiethylamine-d10)

N-Nitrosodiethylamine-d10 is a deuterated derivative of N-Nitrosodiethylamine, a stable isotope-labeled compound used in nuclear magnetic resonance (NMR) spectroscopy for structural elucidation. It offers superior chemical stability and minimal interference, enhancing the accuracy and sensitivity of NMR experiments. Its deuterium labeling simplifies peak assignment and provides a valuable tool for research in organic chemistry.
N-Nitrosodiethylamine-d10 structure
N-Nitrosodiethylamine-d10 structure
Product Name:N-Nitrosodiethylamine-d10
CAS No:1219794-54-3
MF:C4H10N2O
MW:112.2
CID:1058312
PubChem ID:137628712
Update Time:2025-06-21

N-Nitrosodiethylamine-d10 Chemical and Physical Properties

Names and Identifiers

    • N-Nitrosodiethylamine-d10
    • N-Nitrosodiethylamine-d101000µg
    • N,N-bis(1,1,2,2,2-pentadeuterioethyl)nitrous amide
    • CID 137628712
    • [2H10]-N-Nitrosodiethylamine
    • N-NITROSODIETHYLAMINE (D10, 98%) 1 MG/ML IN METHYLENE CHLORIDE-D2
    • N-Nitrosodiethylamine-d10 (1.0mg/ml in Methanol)
    • N-Nitroso-diethylamine D10 1000 μg/mL in Methanol
    • N-Nitrosodiethyl-d10-amine??(NDEA-d10)?100ug/ml?in?Methanol
    • N-Nitroso-diethylamine D10; N-(Ethyl-d5)-N-nitrosoethan-d5-amine; N-Nitroso-bis(pentadeuterioethyl)amine
    • N-Nitroso-diethylamine D10
    • MS-22742
    • N-Nitrosodiethyl-d10-amine
    • CS-0375339
    • N-Nitroso-diethylamine D10 1000 microg/mL in Methanol
    • HY-N7434S1
    • 1219794-54-3
    • DA-56223
    • D98602
    • Inchi: 1S/C4H10N2O/c1-3-6(4-2)5-7/h3-4H2,1-2H3/i1D3,2D3,3D2,4D2
    • InChI Key: WBNQDOYYEUMPFS-MWUKXHIBSA-N
    • SMILES: O=NN(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 112.142080406g/mol
  • Monoisotopic Mass: 112.142080406g/mol
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Solubility: Chloroform (Slightly), DMSO (Sparingly), Methanol (Slightly)

N-Nitrosodiethylamine-d10 Pricemore >>

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